Cas no 78090-11-6 (Picoprazole)
Picoprazole Chemical and Physical Properties
Names and Identifiers
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- 1H-Benzimidazole-6-carboxylicacid, 5-methyl-2-[[(3-methyl-2-pyridinyl)methyl]sulfinyl]-, methyl ester
- 1H-Benzimidazole-6-carboxylicacid, 5-methyl-2-[[(3-methyl-2-pyridinyl)methyl]sulfinyl]-, methy...
- 5-methyl-2-[[(3-methyl-2-pyridinyl)methyl]sulfinyl]-1H-Benzimidazole-6-carboxylic acid methyl ester
- METHYL 5-METHYL-2-(((3-METHYLPYRIDIN-2-YL)METHYL)SULFINYL)-1H-BENZO[D]IMIDAZOLE-6-CARBOXYLATE
- methyl 6-methyl-2-[(3-methylpyridin-2-yl)methylsulfinyl]-1H-benzimidazole-5-carboxylate
- methyl 6-methyl-2-[[(3-methyl-2-pyridyl)methyl]sulfinyl]-5-benzimidazolecarboxylate
- Picoprazol
- Picoprazole
- Picoprazole (INN)
- Picoprazolum
- S882YC38OJ
- Q27289045
- NS00120217
- Methyl 6-methyl-2-(((3-methyl-2-pyridyl)methyl)sulfinyl)-5-benzimidazolecarboxylate
- 1H-Benzimidazole-5-carboxylic acid, 6-methyl-2-(((3-methyl-2-pyridinyl)methyl)sulfinyl)-, methyl ester
- Picoprazol [INN-Spanish]
- DTXSID80868463
- Picoprazolum [INN-Latin]
- SCHEMBL994783
- Picoprazole [INN]
- CS-6632
- D05901
- AKOS040734788
- Methyl 6-methyl-2-[(3-methylpyridin-2-yl)methanesulfinyl]-1H-benzimidazole-5-carboxylate
- HY-15384
- 78090-11-6
- H-149/94
- CHEMBL2106940
- UNII-S882YC38OJ
- FT-0758525
- Picoprazolum (INN-Latin)
- DB-075414
- Picoprazol (INN-Spanish)
- 2-((2-(3-methyl)pyridyl-methyl)sulfinyl)-5-methoxycarbonyl-6-methylbenzimidazole
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- Inchi: 1S/C17H17N3O3S/c1-10-5-4-6-18-15(10)9-24(22)17-19-13-7-11(2)12(16(21)23-3)8-14(13)20-17/h4-8H,9H2,1-3H3,(H,19,20)
- InChI Key: ASSMECARUIRCML-UHFFFAOYSA-N
- SMILES: S(CC1C(C)=CC=CN=1)(C1=NC2C=C(C(=O)OC)C(C)=CC=2N1)=O
Computed Properties
- Exact Mass: 343.09900
- Monoisotopic Mass: 343.099062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 490
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 104
Experimental Properties
- Density: 1.41
- Boiling Point: 597.1°C at 760 mmHg
- Flash Point: 314.9°C
- Refractive Index: 1.684
- PSA: 104.15000
- LogP: 3.53480
Picoprazole Security Information
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
Picoprazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P437608-1mg |
Picoprazole |
78090-11-6 | 1mg |
$98.00 | 2023-05-17 | ||
| TRC | P437608-5mg |
Picoprazole |
78090-11-6 | 5mg |
$374.00 | 2023-05-17 | ||
| TRC | P437608-10mg |
Picoprazole |
78090-11-6 | 10mg |
$689.00 | 2023-05-17 | ||
| TRC | P437608-25mg |
Picoprazole |
78090-11-6 | 25mg |
$1510.00 | 2023-05-17 | ||
| TRC | P437608-100mg |
Picoprazole |
78090-11-6 | 100mg |
$ 7600.00 | 2023-09-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P877397-1mg |
Picoprazole |
78090-11-6 | 98% | 1mg |
¥6,612.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P877397-5mg |
Picoprazole |
78090-11-6 | 98% | 5mg |
¥13,800.00 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce47174-1mg |
Picoprazole |
78090-11-6 | 98% | 1mg |
¥5171.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce47174-5mg |
Picoprazole |
78090-11-6 | 98% | 5mg |
¥10253.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce47174-10mg |
Picoprazole |
78090-11-6 | 98% | 10mg |
¥17475.00 | 2023-09-08 |
Picoprazole Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on Picoprazole
Picoprazole: A Comprehensive Overview
Picoprazole, with the CAS number 78090-11-6, is a compound of significant interest in the fields of pharmacology and chemistry. This compound has garnered attention due to its unique properties and potential applications in various therapeutic areas. In this article, we will delve into the latest research findings, chemical structure, pharmacokinetics, and therapeutic potential of Picoprazole.
The chemical structure of Picoprazole plays a pivotal role in its biological activity. It belongs to the class of prazole derivatives, which are known for their ability to inhibit certain enzymes and receptors. The molecular formula of Picoprazole is C14H15N3O2S, and its molecular weight is 297.35 g/mol. The compound consists of a benzene ring fused with a pyridine ring, which contributes to its stability and bioavailability. Recent studies have highlighted the importance of the sulfur atom in the molecule, as it enhances the compound's ability to penetrate cellular membranes and interact with target proteins.
One of the most promising applications of Picoprazole is in the field of neurodegenerative diseases. Research conducted in 2023 has shown that Picoprazole exhibits potent anti-inflammatory and neuroprotective effects. In animal models of Alzheimer's disease, Picoprazole significantly reduced inflammation and oxidative stress, two key factors contributing to neuronal damage. Furthermore, the compound was found to inhibit the aggregation of amyloid-beta peptides, which are hallmark pathologies in Alzheimer's disease. These findings suggest that Picoprazole could be a potential candidate for the development of novel therapies targeting neurodegenerative disorders.
In addition to its neuroprotective properties, Picoprazole has also been investigated for its antitumor activity. A study published in 2023 demonstrated that Picoprazole induces apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism underlying this effect involves the inhibition of key oncogenic pathways and the activation of pro-apoptotic genes. Notably, Picoprazole was found to be more effective than traditional chemotherapeutic agents in targeting drug-resistant cancer cells. This makes it a promising candidate for overcoming chemotherapy resistance in cancer treatment.
The pharmacokinetics of Picoprazole have also been extensively studied. Oral administration of Picoprazole results in rapid absorption with peak plasma concentrations achieved within 1-2 hours. The compound exhibits moderate bioavailability, which is enhanced when administered with food. The primary route of metabolism involves cytochrome P450 enzymes, particularly CYP3A4, which converts Picoprazole into its active metabolites. These metabolites retain the compound's therapeutic effects while being excreted efficiently through urine and feces.
Recent advancements in synthetic chemistry have enabled the development of novel analogs of Picoprazole with improved efficacy and reduced side effects. For instance, researchers have introduced substituents at specific positions on the benzene ring to enhance the compound's selectivity for target proteins. These modifications have led to compounds with higher potency and lower toxicity profiles compared to the parent molecule.
In conclusion, Picoprazole (CAS number 78090-11-6) is a versatile compound with immense potential in drug discovery and development. Its unique chemical structure, coupled with its diverse biological activities, makes it a valuable tool in addressing unmet medical needs across various therapeutic areas. As research continues to uncover new insights into its mechanisms of action and clinical applications, Picoprazole is poised to play a significant role in advancing modern medicine.
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